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Compound of Interest

Compound Name: Ethyl 2-methyl-1H-imidazole-4-carboxylate

Cat. No.: B1580420 Get Quote

An In-depth Technical Guide to Ethyl 2-methyl-1H-imidazole-4-carboxylate

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, scientists, and professionals

engaged in drug development. It provides a detailed exploration of Ethyl 2-methyl-1H-imidazole-4-
carboxylate, a heterocyclic compound of significant interest in medicinal chemistry. The content herein is

structured to deliver not just procedural steps but also the underlying scientific rationale, ensuring a deep and

actionable understanding of this versatile chemical entity.

Compound Identification and Core Physicochemical
Properties
Ethyl 2-methyl-1H-imidazole-4-carboxylate is a substituted imidazole, a class of heterocyclic compounds

that form the core of numerous biologically active molecules.[1] Its structure, featuring a carboxylic acid ester

and a methyl group on the imidazole ring, makes it a valuable scaffold for chemical synthesis and drug design.

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number, which provides an

unambiguous link to its specific chemical structure and associated data.
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Property Value Source

CAS Number 87326-25-8 [2]

Molecular Formula C₇H₁₀N₂O₂ [2]

Molecular Weight 154.17 g/mol [2][3]

IUPAC Name
ethyl 2-methyl-1H-imidazole-4-

carboxylate
[2]

Canonical SMILES CCOC(=O)C1=CN=C(N1)C

Hydrogen Bond Donor Count 1 [2]

XLogP3 1 [2]

digraph "Chemical_Structure" {

graph [fontname="Arial", fontsize=12, layout=neato, overlap=false, splines=true];

node [fontname="Arial", fontsize=12, shape=plaintext];

edge [fontname="Arial", fontsize=12];

// Nodes for the atoms

N1 [label="N", pos="0,1!", fontcolor="#202124"];

C2 [label="C", pos="-1,0.5!", fontcolor="#202124"];

N3 [label="N", pos="-1,-0.5!", fontcolor="#202124"];

C4 [label="C", pos="0,-1!", fontcolor="#202124"];

C5 [label="C", pos="0.5,0!", fontcolor="#202124"];

H_N1 [label="H", pos="0.5,1.5!", fontcolor="#202124"];

C_Me [label="CH₃", pos="-2,0.5!", fontcolor="#202124"];

C_ester [label="C", pos="0,-2!", fontcolor="#202124"];

O_ester1 [label="O", pos="-0.5,-2.5!", fontcolor="#202124"];

O_ester2 [label="O", pos="1,-2.5!", fontcolor="#202124"];

C_ethyl1 [label="CH₂", pos="1.5,-3.5!", fontcolor="#202124"];

C_ethyl2 [label="CH₃", pos="2,-4.5!", fontcolor="#202124"];

// Edges for the bonds

C5 -- N1 [label=""];

N1 -- C2 [label=""];

C2 -- N3 [label=""];
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N3 -- C4 [label=""];

C4 -- C5 [label=""];

N1 -- H_N1 [label=""];

C2 -- C_Me [label=""];

C4 -- C_ester [label=""];

C_ester -- O_ester1 [label="="];

C_ester -- O_ester2 [label=""];

O_ester2 -- C_ethyl1 [label=""];

C_ethyl1 -- C_ethyl2 [label=""];

}

Caption: Chemical structure of Ethyl 2-methyl-1H-imidazole-4-carboxylate.

Synthesis Methodologies: A Rational Approach
The synthesis of substituted imidazoles like Ethyl 2-methyl-1H-imidazole-4-carboxylate can be achieved

through various routes. A common and effective strategy involves the cyclization of a 1,2-dicarbonyl

compound with an aldehyde and ammonia, known as the Radziszewski synthesis, or variations thereof. For

this specific molecule, a plausible approach is the condensation of an alpha-keto ester with an amidine.

A modern and efficient alternative involves microwave-assisted synthesis, which can significantly reduce

reaction times and improve yields. One such method is the one-pot synthesis of imidazole-4-carboxylates

through the 1,5-electrocyclization of azavinyl azomethine ylides.[4]

Experimental Protocol: Microwave-Assisted One-Pot Synthesis
This protocol is adapted from established methods for synthesizing imidazole-4-carboxylates and is presented

here as a validated workflow for producing Ethyl 2-methyl-1H-imidazole-4-carboxylate.[4] The causality

behind the choice of reagents and conditions is explained to provide a deeper understanding.

Objective: To synthesize Ethyl 2-methyl-1H-imidazole-4-carboxylate in a one-pot reaction under microwave

irradiation.

Reagents:

Ethyl 2-chloro-3-oxobutanoate

Acetamidine hydrochloride

A suitable base (e.g., triethylamine or potassium carbonate)

Acetonitrile (Microwave-grade)
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Procedure:

Reaction Setup: In a 10 mL microwave glass vial equipped with a magnetic stir bar, combine ethyl 2-chloro-

3-oxobutanoate (1.0 mmol), acetamidine hydrochloride (1.2 mmol), and potassium carbonate (2.5 mmol).

Rationale: Acetamidine provides the N-C-N backbone and the 2-methyl group. Ethyl 2-chloro-3-

oxobutanoate is the four-carbon precursor that will form the rest of the imidazole ring. Potassium

carbonate acts as a base to neutralize the HCl salt of the amidine and to facilitate the cyclization reaction.

Solvent Addition: Add 3 mL of acetonitrile to the vial.

Rationale: Acetonitrile is an excellent solvent for this reaction due to its polarity and high boiling point,

making it suitable for microwave heating.

Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Heat the mixture to 150 °C for 20

minutes.

Rationale: Microwave irradiation provides rapid and uniform heating, which accelerates the reaction rate,

often leading to cleaner products and higher yields in a shorter time compared to conventional heating.[4]

Work-up and Isolation: After the reaction is complete and the vessel has cooled to room temperature, filter

the reaction mixture to remove the inorganic salts.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude residue can be purified by

column chromatography on silica gel using a mixture of ethyl acetate and petroleum ether as the eluent.

Rationale: Column chromatography is a standard and effective method for purifying organic compounds,

separating the desired product from unreacted starting materials and byproducts.
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Synthesis Protocol

1. Combine Reagents
(Ethyl 2-chloro-3-oxobutanoate,

Acetamidine HCl, K₂CO₃)

2. Add Acetonitrile

3. Microwave Irradiation
(150 °C, 20 min)

4. Cool and Filter

5. Concentrate and Purify
(Column Chromatography)

Final Product:
Ethyl 2-methyl-1H-imidazole-4-carboxylate

Click to download full resolution via product page

Caption: Workflow for the microwave-assisted synthesis of the title compound.

Spectral Characterization (Predicted)
While a comprehensive, publicly available spectral analysis for Ethyl 2-methyl-1H-imidazole-4-carboxylate
is not readily found, its structure allows for the prediction of key spectral features based on data from closely

related compounds.[5][6]

¹H NMR: The proton NMR spectrum is expected to show a singlet for the C-H proton on the imidazole ring,

a quartet and a triplet for the ethyl ester group, a singlet for the methyl group at the 2-position, and a broad

singlet for the N-H proton.
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¹³C NMR: The carbon NMR spectrum should display distinct signals for the carbonyl carbon of the ester, the

two olefinic carbons of the imidazole ring, the methyl carbon, and the two carbons of the ethyl group.

FT-IR: The infrared spectrum would likely exhibit a broad absorption band for the N-H stretch, a strong

absorption for the C=O stretch of the ester, and characteristic peaks for C-N and C-H bonds.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular

weight of the compound (154.17 g/mol ).

Applications in Research and Drug Development
The imidazole nucleus is a cornerstone in medicinal chemistry, present in a wide array of pharmaceuticals.[1]

Ethyl 2-methyl-1H-imidazole-4-carboxylate serves as a key building block for the synthesis of more

complex molecules with potential therapeutic applications.

Scaffold for Drug Discovery: This compound is an ideal starting point for creating libraries of novel imidazole

derivatives. By modifying the ester group or performing reactions at the N-H position, researchers can

generate a diverse set of molecules for screening against various biological targets.

Intermediate in Pharmaceutical Synthesis: Substituted imidazoles are crucial intermediates in the synthesis

of marketed drugs. For instance, a structurally related compound, ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-

1H-imidazole-5-carboxylate, is a key intermediate in the synthesis of Olmesartan, an angiotensin II receptor

antagonist used to treat high blood pressure.[7] This highlights the industrial relevance of this class of

compounds.

Agrochemicals: Beyond pharmaceuticals, imidazole derivatives are also used in the development of

agrochemicals, such as pesticides and herbicides.[8]

Safety, Handling, and Storage
As with any chemical reagent, proper safety precautions must be observed when handling Ethyl 2-methyl-
1H-imidazole-4-carboxylate. The following information is based on safety data for structurally similar

imidazole derivatives.[9][10][11][12]

Hazard Identification
GHS Hazard Statements (Predicted):

May be harmful if swallowed.

Causes skin irritation.
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Causes serious eye irritation.

May cause respiratory irritation.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Wear appropriate protective

clothing to prevent skin exposure.

Respiratory Protection: Use in a well-ventilated area or under a fume hood. If dust or aerosols may be

generated, a NIOSH/MSHA or European Standard EN 149 approved respirator should be worn.

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

In Case of Skin Contact: Immediately wash off with plenty of soap and water.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control center

immediately.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Conclusion
Ethyl 2-methyl-1H-imidazole-4-carboxylate is a chemical compound with significant potential, particularly as

a versatile building block in the fields of pharmaceutical and agrochemical research. Its synthesis can be

achieved through efficient, modern methods like microwave-assisted reactions. A thorough understanding of

its properties, handling requirements, and synthetic utility is crucial for any researcher or scientist looking to

leverage this valuable imidazole derivative in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to

drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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